![molecular formula C10H8N2O3S B6220543 8lambda6-thia-2,7-diazatricyclo[7.4.0.0,2,6]trideca-1(13),6,9,11-tetraene-3,8,8-trione CAS No. 4826-18-0](/img/no-structure.png)
8lambda6-thia-2,7-diazatricyclo[7.4.0.0,2,6]trideca-1(13),6,9,11-tetraene-3,8,8-trione
Overview
Description
8lambda6-thia-2,7-diazatricyclo[7.4.0.0,2,6]trideca-1(13),6,9,11-tetraene-3,8,8-trione is a useful research compound. Its molecular formula is C10H8N2O3S and its molecular weight is 236.2. The purity is usually 95.
BenchChem offers high-quality 8lambda6-thia-2,7-diazatricyclo[7.4.0.0,2,6]trideca-1(13),6,9,11-tetraene-3,8,8-trione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8lambda6-thia-2,7-diazatricyclo[7.4.0.0,2,6]trideca-1(13),6,9,11-tetraene-3,8,8-trione including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for compound '8lambda6-thia-2,7-diazatricyclo[7.4.0.0,2,6]trideca-1(13),6,9,11-tetraene-3,8,8-trione' involves the cyclization of a precursor molecule containing a thiol and a primary amine functional group. The cyclization reaction is carried out under acidic conditions to form the tricyclic structure of the target compound. The tricyclic structure is then oxidized to form the final product.", "Starting Materials": [ "2-mercaptoethanol", "2,5-diaminopentanoic acid", "Acetic acid", "Sodium nitrite", "Sodium nitrate", "Sodium hydroxide", "Hydrochloric acid", "Sodium bicarbonate", "Hydrogen peroxide" ], "Reaction": [ "Step 1: Dissolve 2-mercaptoethanol in acetic acid and add sodium nitrite to form the diazonium salt intermediate.", "Step 2: Add 2,5-diaminopentanoic acid to the reaction mixture and adjust the pH to acidic conditions using hydrochloric acid.", "Step 3: Heat the reaction mixture to initiate the cyclization reaction and form the tricyclic structure of the target compound.", "Step 4: Neutralize the reaction mixture with sodium bicarbonate and extract the product using a suitable organic solvent.", "Step 5: Oxidize the tricyclic structure using hydrogen peroxide in the presence of sodium nitrate and sodium hydroxide to form the final product." ] } | |
CAS RN |
4826-18-0 |
Molecular Formula |
C10H8N2O3S |
Molecular Weight |
236.2 |
Purity |
95 |
Origin of Product |
United States |
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